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Compound of Interest

Compound Name: Chromozym PK

CAS No.: 58840-30-5

Cat. No.: B1668913

Get Quote

CAS Number: 58840-30-5 Target Enzyme: Plasma Kallikrein (EC 3.4.21.[1]34) Primary

Application: Quantification of Prekallikrein Activator (PKA) in Biologicals[1]

Executive Summary
Chromozym PK (Benzoyl-Pro-Phe-Arg-p-nitroanilide) is a synthetic chromogenic substrate

designed for the specific and sensitive determination of plasma kallikrein activity.[1][2][3] Its

primary industrial utility lies in the quality control of human blood products—specifically albumin

and immunoglobulin solutions—where it serves as the detection effector in the Prekallikrein

Activator (PKA) assay.

PKA is a critical process contaminant that can cause hypotension (via bradykinin release) if

infused into patients.[1] Consequently, regulatory bodies like the European Pharmacopoeia

(Ph. Eur.) mandate strict limits on PKA levels. Chromozym PK allows for the kinetic

quantification of this contaminant by acting as a surrogate substrate for the kallikrein generated

during the assay.
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Property Specification

Chemical Name
N-Benzoyl-L-prolyl-L-phenylalanyl-L-arginine-p-

nitroanilide

Common Name Chromozym PK

CAS Number 58840-30-5

Molecular Formula (Free base)

Molecular Weight ~642.71 Da

Solubility
Soluble in water (up to ~10 mM), often supplied

as HCl or Acetate salt

(Cleaved) 405 nm (p-Nitroaniline)

Stability
Stable at 2-8°C (dry).[1] Working solutions (aq)

stable for ~4 weeks at 4°C.

Structural Significance
The tripeptide sequence Bz-Pro-Phe-Arg mimics the C-terminal cleavage site of Kininogen, the

natural substrate of plasma kallikrein. The N-terminal Benzoyl group blocks aminopeptidase

degradation, while the C-terminal p-nitroaniline (pNA) group serves as the chromophore.[1]

Mechanistic Principles
The detection system relies on a proteolytic cascade. In a typical PKA assay, the sample

(containing the contaminant PKA) is incubated with an excess of Prekallikrein. The PKA

converts Prekallikrein to Kallikrein.[4][5][6] This newly formed Kallikrein then cleaves

Chromozym PK, releasing p-nitroaniline (pNA).[1][4][7] The rate of pNA release is directly

proportional to the amount of Kallikrein, which in turn is proportional to the PKA in the original

sample.

Reaction Pathway Diagram[1][2]
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Caption: The proteolytic cascade utilized in PKA assays. PKA activates Prekallikrein; the

resulting Kallikrein hydrolyzes Chromozym PK.[4][5]

Experimental Protocol: PKA Determination
Based on European Pharmacopoeia (Ph.[1] Eur.) 2.6.15 guidelines.[1]

Reagents Preparation[1][2][5][9]
Buffer A (Tris-Cl): 50 mM Tris, 12 mM NaCl, pH 7.8 at 37°C.

Chromozym PK Solution: Reconstitute to 1.5 mM in distilled water.

Prekallikrein Reagent: A fraction of human plasma containing prekallikrein but free of

kallikrein and PKA. (Critical for low background).

PKA Standard: International Standard (e.g., from NIBSC) calibrated in International Units

(IU).[1][4]
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Sample Prep
Dilute sample & standards

in Buffer A

Activation Step
Mix 25 µL Sample + 100 µL Prekallikrein

Incubate 37°C for 10-45 min

Substrate Addition
Add 1000 µL Chromozym PK (pre-warmed)

Kinetic Measurement
Read Absorbance @ 405 nm

Every 30s for 5-10 mins

Data Analysis
Calculate ΔA/min

Interpolate from Standard Curve

Click to download full resolution via product page

Caption: Step-by-step workflow for the kinetic determination of Prekallikrein Activator using

Chromozym PK.

Detailed Procedure
Blank Preparation: Prepare a "Sample Blank" containing the sample + buffer (no

Prekallikrein) to correct for any endogenous protease activity in the sample itself.

Incubation (Activation): Mix 25 µL of diluted sample (or standard) with 100 µL of Prekallikrein

reagent. Incubate at 37°C. Note: Incubation time varies by specific SOP but is typically 10–

45 minutes to allow full activation.

Reaction Initiation: Add 1.0 mL of pre-warmed Chromozym PK solution. Mix immediately.
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Measurement: Transfer to a cuvette (path length 1 cm) or read in a microplate reader at 405

nm.

Recording: Record absorbance changes (

) for at least 3–5 minutes. The reaction should be linear.

Data Analysis & Validation
Calculation of Activity
Calculate the change in absorbance per minute (

) for the linear portion of the curve. [1]

Comparative Substrate Analysis
While Chromozym PK is the industry standard for this CAS number, it is often compared with

S-2302.

Feature
Chromozym PK (Bz-Pro-
Phe-Arg-pNA)

S-2302 (H-D-Pro-Phe-Arg-
pNA)

Affinity (

)

Higher

(requires higher substrate

conc.)

Lower

(higher affinity)

Specificity High for Plasma Kallikrein High for Plasma Kallikrein

Solubility Moderate High

Cost Generally lower Generally higher

Regulatory Status
Widely accepted in Ph.[1] Eur.

monographs

Widely accepted in Ph. Eur.

monographs

Troubleshooting & Optimization (Expertise Pillar)
1. High Background Absorbance (Blank):
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Cause: Endogenous proteases in the albumin/IgG sample or spontaneous hydrolysis of the

substrate.

Solution: Ensure the substrate solution is fresh and clear. If the sample blank is high, check

for bacterial contamination in the sample, which can secrete proteases.

2. Non-Linear Kinetics:

Cause: Substrate depletion or product inhibition.

Solution: Dilute the sample further.[8] The assay assumes zero-order kinetics where

.[1] If the reaction is too fast, the substrate concentration drops below saturation, curving the
plot.

3. Variability in Replicates:

Cause: Temperature fluctuations.

Solution: Plasma Kallikrein activity is highly temperature-dependent.[1] Ensure the cuvette

holder or plate reader is strictly maintained at 37°C ± 0.5°C.

4. Spontaneous Hydrolysis:

Observation: The substrate solution turns yellow upon storage.

Prevention:[1] Store the lyophilized powder with desiccant. Once reconstituted, keep at 4°C

and use within the validated stability window (typically 2–4 weeks). Discard if

(path length 1 cm) against water.[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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